![molecular formula Cu3H2N B576345 Copper nitride (Cu3N) CAS No. 1308-80-1](/img/structure/B576345.png)
Copper nitride (Cu3N)
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Overview
Description
Copper Nitride (Cu3N) is a covalently bonded metal nitride that has gained significant attention due to its potential in several scientific and technological applications . It is a non-toxic and stable raw material that can replace toxic materials based on tellurium elements as optical recording materials .
Synthesis Analysis
Copper Nitride (Cu3N) thin films were grown by reactive sputtering using a high-throughput combinatorial approach with orthogonal gradients of substrate temperature and target–substrate distance . This technique enables high-throughput modulation of the anion activity, and is broadly applicable to the combinatorial synthesis of other materials .Molecular Structure Analysis
The Cu3N films exhibited a polycrystalline structure, with the preferred orientation varying from 100 to 111 depending on the working pressure employed . Raman spectroscopy confirmed the presence of Cu-N bonds in characteristic peaks observed in the 618–627 cm −1 range .Chemical Reactions Analysis
The simple fluorinated precursor, copper (II) trifluoroacetate, Cu (CF3COO)2 can be effectively utilized in the synthesis of copper (I) nitride, Cu3N, powders and films by combinations of wet processing and gas–solid (ammonolysis) techniques .Scientific Research Applications
Multinary Derivatives and Applications : Scigala et al. (2021) provide an overview of the chemistry of copper(I) nitride (Cu3N) and its derivatives. Research has historically focused on developing Cu3N thin films for optical data storage, but recent efforts have expanded to chemical synthesis methods and broadening related compounds for applications like catalysis and electrochemistry (Scigala et al., 2021).
Catalysis : Xu et al. (2021) explored the use of Cu3N as a heterogeneous catalyst for hydroxylation of aryl halides. The study demonstrates the potential of Cu3N nanoparticles to act as functional ligands, promoting hydroxylation under ligand-free conditions (Xu et al., 2021).
Thin Film Properties : Pierson (2002) studied the properties of Cu3N films deposited on various substrates using RF magnetron sputtering. The research links film nonstoichiometry, crystal size, orientation, and surface morphology to properties like film hardness, electrical resistivity, and optical band gap (Pierson, 2002).
Solar Energy Conversion : Caskey et al. (2014) synthesized Cu3N thin films using a combinatorial approach for potential solar energy conversion applications. Their findings indicate suitable conditions for stable Cu3N growth, providing insights into the growth of metastable materials (Caskey et al., 2014).
Optical Information Storage and Semiconductors : Jiang et al. (2018) reviewed the preparation, structure, and properties of Cu3N thin films, highlighting their applications in optical information storage devices, microelectronics, and new energy materials. The study discusses the influence of preparation methods on the film's properties (Jiang et al., 2018).
Conductive Ink Development : Nakamura et al. (2014) investigated Cu3N nanoparticles for use as conductive ink, stable against oxidation and capable of metallization at low temperatures. The study includes the characterization and thermal decomposition properties of these nanoparticles (Nakamura et al., 2014).
Electrocatalytic Reduction Properties : Xi et al. (2014) developed magnetic Cu3N nanocubes demonstrating room temperature ferromagnetism and high electrocatalytic activity for reactions like oxygen reduction and nitrobenzene reduction (Xi et al., 2014).
Magnetic Tunnel Junctions : Borsa et al. (2002) explored the growth and properties of Cu3N films on different substrates, finding optimal conditions for epitaxial growth. The material's properties make it suitable for low resistance magnetic tunnel junctions (Borsa et al., 2002).
Optical Property Variation : Xiao et al. (2016) studied the influence of nitrogen partial pressure on the optical properties of Cu3N films, showing variations in the optical band gap and crystal structure depending on nitrogen pressure (Xiao et al., 2016).
Electron Beam Writing : Nosaka et al. (2001) investigated the thermal decomposition of Cu3N thin films and their transformation into Cu films, using electron beam processing to create dot arrays, highlighting a potential application in microfabrication (Nosaka et al., 2001).
Mechanism of Action
Safety and Hazards
Future Directions
Copper Nitride (Cu3N) has great potential for next-generation photovoltaics . Scientists and researchers are continuously investigating its potential uses in various fields, such as catalysis, energy storage, and optoelectronics . The versatility of this compound opens up a world of possibilities for future technological advancements .
Properties
IUPAC Name |
azanide;copper;copper(1+) |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3Cu.H2N/h;;;1H2/q;;+1;-1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOIHHHHNLGDDRE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[NH2-].[Cu].[Cu].[Cu+] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cu3H2N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.66 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1308-80-1 |
Source
|
Record name | Copper nitride (Cu3N) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001308801 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Copper nitride (Cu3N) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Tricopper nitride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.784 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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